Cas no 1001756-36-0 (5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1001756-36-0
• MF: C₁₀H₁₁F₄N₅S
• MW: 309.286453485489
• MDL: MFCD03423548
• CID: 3058164
• PubChem ID: 7021652
• Update Time: 2025-08-05

5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-((3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl)methyl)-4-ethyl-4H-1,2,4-triazo le-3-thiol
• 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol
• 5-[[3,5-bis(difluoromethyl)pyrazol-1-yl]methyl]-4-ethyl-1,2,4-triazole-3-thiol
• 5-(3,5-Bis-difluoromethyl-pyrazol-1-ylmethyl)-4-ethyl-4H-[1,2,4]triazole-3-thiol
• 5-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}-4-ethyl-4H-1,2,4-triazole-3-thiol
• 3-[[3,5-bis(difluoromethyl)pyrazol-1-yl]methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• BBL038898
• CS-0298295
• 5-((3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• AKOS000305574
• 5-{[3,5-BIS(DIFLUOROMETHYL)-1H-PYRAZOL-1-YL]METHYL}-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 1001756-36-0
• STK312706
• EN300-228887

• MDL： MFCD03423548
• Inchi： 1S/C10H11F4N5S/c1-2-18-7(15-16-10(18)20)4-19-6(9(13)14)3-5(17-19)8(11)12/h3,8-9H,2,4H2,1H3,(H,16,20)
• InChI Key： POUHCZXEIIFAKT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(C(F)F)=CC(C(F)F)=N2)N1CC

Computed Properties

• Exact Mass: 309.06712919Da
• Monoisotopic Mass: 309.06712919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.5Ų

Additional information on 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 1001756-36-0)

5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1001756-36-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a pyrazole moiety and a triazole ring, which are well-documented for their role in modulating various biological pathways.

The presence of 3,5-bis(difluoromethyl)pyrazole in the molecular structure is particularly noteworthy. The incorporation of difluoromethyl groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development in drug discovery. This modification is a common strategy employed in medicinal chemistry to improve pharmacokinetic properties while maintaining or enhancing biological activity.

The compound's structure also features an ethyl substituent at the 4-position of the triazole ring and a thiol group at the 3-position. These functional groups contribute to the overall reactivity and potential interactions with biological targets. The thiol group, in particular, is known for its ability to form disulfide bonds and participate in redox reactions, which can be exploited for therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicine. The pyrazole and triazole scaffolds are among the most studied classes of heterocycles due to their versatility and wide range of biological activities. These scaffolds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific combination of functional groups in 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol makes it a compelling candidate for further investigation in these areas.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The structural features described above suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, the pyrazole moiety has been shown to interact with enzymes and receptors involved in various disease pathways. The difluoromethyl groups can enhance binding affinity by improving hydrophobic interactions with target proteins.

The ethyl substituent at the triazole ring may influence the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the thiol group provides a site for chemical modification, allowing for further derivatization to optimize pharmacological properties. These features make 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol a versatile platform for designing novel therapeutic agents.

In academic research, this compound has been explored as part of broader efforts to develop new classes of bioactive molecules. Studies have focused on understanding its interaction with potential biological targets and evaluating its pharmacological profile. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. This synthetic approach not only highlights the synthetic prowess of modern chemistry but also provides a scalable route for producing related compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals and other industrial applications where its unique structural features offer advantages. The difluoromethyl groups, for example, can enhance stability against environmental degradation.

The ongoing research into this compound underscores the importance of investing in fundamental scientific exploration. By studying molecules like 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol, scientists can gain insights into molecular interactions that may lead to breakthroughs in medicine and related fields.

In conclusion, 5-{3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 1001756-36-0) is a structurally complex and biologically relevant compound with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further development in drug discovery and other areas where its properties can be leveraged.